Cas no 2138241-19-5 (Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate)

• Product Name: Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate
• CAS No: 2138241-19-5
• MF: C₁₂H₉ClFNO₂
• MW: 253.656765699387
• CID: 6309847
• PubChem ID: 165450677
• Update Time: 2025-06-09

Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate
• EN300-703735
• 2138241-19-5
• Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate

• Inchi： 1S/C12H9ClFNO2/c1-6-3-4-7-5-8(12(16)17-2)11(13)15-10(7)9(6)14/h3-5H,1-2H3
• InChI Key： YMUDPTLIQFOBPA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=C2C=CC(C)=C(C2=N1)F

Computed Properties

• Exact Mass: 253.0305844g/mol
• Monoisotopic Mass: 253.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2Ų

Additional information on Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate

Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate: A Comprehensive Overview

The compound Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate (CAS No. 2138241-19-5) is a highly specialized organic compound with significant potential in various fields, particularly in pharmaceutical research and development. This compound belongs to the quinoline derivative family, a class of heterocyclic aromatic compounds known for their diverse biological activities and applications. The structure of Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate is characterized by a quinoline ring system with substituents at positions 2, 7, and 8, as well as a methyl ester group at position 3. These substituents play a crucial role in determining the compound's physicochemical properties, pharmacokinetics, and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate through various routes, including multi-component reactions and microwave-assisted synthesis. These methods not only enhance the yield and purity of the compound but also minimize environmental impact, aligning with the principles of green chemistry. The synthesis of this compound involves strategic functionalization of the quinoline core to introduce the desired substituents, ensuring optimal stability and reactivity for downstream applications.

The biological activity of Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate has been extensively studied in recent years. Research has demonstrated its potential as a lead compound in drug discovery programs targeting various therapeutic areas, such as oncology, infectious diseases, and neurodegenerative disorders. For instance, studies have shown that this compound exhibits potent anti-proliferative activity against cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, its ability to modulate key cellular pathways involved in inflammation and oxidative stress highlights its potential in developing novel therapeutics for chronic inflammatory diseases.

The pharmacokinetic properties of Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate are another area of active research. Preclinical studies have revealed favorable absorption and bioavailability profiles, which are critical for its potential use as an orally administered drug. Furthermore, its metabolic stability and clearance mechanisms have been investigated to optimize its pharmacokinetic profile for clinical applications. These findings underscore the importance of understanding the relationship between chemical structure and pharmacokinetic behavior in drug development.

In terms of applications, Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate has shown promise as a building block for constructing more complex molecules with enhanced biological activity. Its versatility as a starting material allows chemists to explore various functional groups and substitution patterns to tailor the compound's properties for specific therapeutic targets. This approach is particularly valuable in medicinal chemistry, where structural modifications can significantly impact the efficacy and safety profile of a drug candidate.

Moreover, the use of computational chemistry tools has greatly facilitated the study of Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate at the molecular level. Advanced molecular modeling techniques have been employed to predict its binding affinity to target proteins, providing insights into its mechanism of action. These computational studies complement experimental findings and accelerate the drug discovery process by enabling rational design of more potent and selective analogs.

Looking ahead, the continued exploration of Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate is expected to yield further breakthroughs in its application as a therapeutic agent. Ongoing research aims to address challenges such as improving its solubility, enhancing its selectivity for specific targets, and reducing potential off-target effects. Collaborative efforts between academia and industry are also driving innovation in this field, fostering the development of novel drug delivery systems that can maximize the therapeutic potential of this compound.

In conclusion, Methyl 2-chloro-8-fluoro-7-methylquinoline-3-carboxylate represents a compelling example of how modern chemical synthesis and biological research can converge to advance drug discovery. With its unique structural features and promising biological activity, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, it is anticipated that this compound will play an increasingly important role in shaping the future landscape of pharmaceutical innovation.